Sitagliptin monohydrochloride monohydrate
Catalog No.
S9105940
CAS No.
862156-92-1
M.F
C16H18ClF6N5O2
M. Wt
461.79 g/mol
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CAS Number
862156-92-1
Product Name
Sitagliptin monohydrochloride monohydrate
IUPAC Name
(3R)-3-amino-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)butan-1-one;hydrate;hydrochloride
Molecular Formula
C16H18ClF6N5O2
Molecular Weight
461.79 g/mol
InChI
InChI=1S/C16H15F6N5O.ClH.H2O/c17-10-6-12(19)11(18)4-8(10)3-9(23)5-14(28)26-1-2-27-13(7-26)24-25-15(27)16(20,21)22;;/h4,6,9H,1-3,5,7,23H2;1H;1H2/t9-;;/m1../s1
InChI Key
YPULIQLVSSZRST-KLQYNRQASA-N
Canonical SMILES
C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=CC(=C(C=C3F)F)F)N.O.Cl
Isomeric SMILES
C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)C[C@@H](CC3=CC(=C(C=C3F)F)F)N.O.Cl
Hydrogen Bond Acceptor Count
11
Hydrogen Bond Donor Count
3
Exact Mass
461.1053215 g/mol
Monoisotopic Mass
461.1053215 g/mol
Heavy Atom Count
30
UNII
6DH2XG35TG
Dates
Modify: 2024-06-24
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